Cas no 1361858-60-7 (2',6'-Dichloro-2,4,5-trifluoro-biphenyl)

2',6'-Dichloro-2,4,5-trifluoro-biphenyl is a halogenated biphenyl compound characterized by its distinct substitution pattern of chlorine and fluorine atoms. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and materials science applications. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions, while also improving thermal and chemical stability. Its well-defined molecular architecture is advantageous for use as a building block in pharmaceuticals, agrochemicals, and advanced materials. The compound's high purity and consistent performance make it a reliable choice for research and industrial applications requiring precise functionalization.

2',6'-Dichloro-2,4,5-trifluoro-biphenyl structure

1361858-60-7 structure

Product Name:2',6'-Dichloro-2,4,5-trifluoro-biphenyl

CAS No:1361858-60-7

MF:C₁₂H₅Cl₂F₃

MW:277.069311857224

CID:4991699

Update Time:2025-11-06

2',6'-Dichloro-2,4,5-trifluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

- 2',6'-Dichloro-2,4,5-trifluoro-biphenyl
- Inchi： 1S/C12H5Cl2F3/c13-7-2-1-3-8(14)12(7)6-4-10(16)11(17)5-9(6)15/h1-5H
- InChI Key： YDOJSEMVQGODQZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C=C(C(=CC=1F)F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 254
XLogP3: 5.1
Topological Polar Surface Area: 0

2',6'-Dichloro-2,4,5-trifluoro-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011010281-250mg	2',6'-Dichloro-2,4,5-trifluoro-biphenyl	1361858-60-7	97%	250mg	470.40 USD	2021-07-04
Alichem	A011010281-500mg	2',6'-Dichloro-2,4,5-trifluoro-biphenyl	1361858-60-7	97%	500mg	863.90 USD	2021-07-04
Alichem	A011010281-1g	2',6'-Dichloro-2,4,5-trifluoro-biphenyl	1361858-60-7	97%	1g	1,475.10 USD	2021-07-04

2',6'-Dichloro-2,4,5-trifluoro-biphenyl Related Literature

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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

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Additional information on 2',6'-Dichloro-2,4,5-trifluoro-biphenyl

Research Briefing on 2',6'-Dichloro-2,4,5-trifluoro-biphenyl (CAS: 1361858-60-7): Recent Advances and Applications

The compound 2',6'-Dichloro-2,4,5-trifluoro-biphenyl (CAS: 1361858-60-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 2',6'-Dichloro-2,4,5-trifluoro-biphenyl as a key intermediate in the synthesis of complex bioactive molecules. Its halogen-rich structure makes it a valuable scaffold for designing inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing novel kinase inhibitors with enhanced selectivity and potency.

In addition to its synthetic applications, this compound has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2022) revealed its potential as an anti-inflammatory agent, with mechanisms involving modulation of NF-κB signaling pathways. These findings suggest its applicability in treating chronic inflammatory diseases, though further validation in clinical settings is required.

The pharmacokinetic properties of 2',6'-Dichloro-2,4,5-trifluoro-biphenyl have also been investigated, with studies indicating favorable metabolic stability and bioavailability. Advanced computational modeling has been employed to predict its interactions with biological targets, aiding in the rational design of derivatives with optimized efficacy and safety profiles.

Despite these advancements, challenges remain in scaling up its synthesis and ensuring cost-effective production. Recent innovations in catalytic fluorination and chlorination techniques, however, are addressing these limitations, paving the way for broader utilization in pharmaceutical manufacturing.

In conclusion, 2',6'-Dichloro-2,4,5-trifluoro-biphenyl represents a versatile and promising compound in chemical biology and drug discovery. Ongoing research is expected to uncover additional applications, particularly in targeted therapies and precision medicine. Future studies should focus on elucidating its long-term safety and efficacy in human trials.